2-Amino-1,3-benzothiazol-7-ol

• IUPAC Name: 2-amino-1,3-benzothiazol-7-ol
• InChI: InChI=1S/C7H6N2OS/c8-7-9-4-2-1-3-5(10)6(4)11-7/h1-3,10H,(H2,8,9)
• InChI Key: AMBHNZCZUDCPCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)O)SC(=N2)N
• Molecular Formula: C7H6N2OS
• Molecular Weight: 166.20 g/mol
• CAS No.: 62715-76-8

Description

2-Amino-1,3-benzothiazol-7-ol is a compound used in various research fields. It is a novel building block that can be used for the synthesis of various derivatives.

Synthesis Analysis

The synthesis of this compound involves various synthetic pathways. Some of these include diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions. A simple, green, and efficient method enables the synthesis of benzoxazoles and benzothiazoles from o-amino (thio)phenols and aldehydes using samarium triflate as a reusable acid catalyst under mild reaction conditions in aqueous medium.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code: 1S/C7H6N2OS/c8-7-9-4-2-1-3-5(10)6(4)11-7/h1-3,10H, (H2,8,9).

Chemical Reactions Analysis

This compound serves as a reactant or a reaction intermediate for affording various fused heterocycles since NH2 and endocyclic N functions of 2-aminobenzothiazole are suitable to assist reactions with common bis electrophilic reagents to form a diverse fused heterocyclic scaffold.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 166.2 and a melting point of 124-125 degrees Celsius. It is a powder at room temperature.

Scientific Research Applications

Antitumor Properties

2-Amino-1,3-benzothiazol-7-ol derivatives have been extensively studied for their antitumor effects. These compounds have shown significant potency against various cancer cell lines, including breast, ovarian, and lung cancers. The selective growth inhibitory properties against human cancer cell lines, especially in breast cancer cells like MCF-7 and T-47D, are notable. Metabolic oxidation plays a crucial role in the mode of action of these compounds, with specific derivatives undergoing metabolic transformations to exert their anticancer effects. For example, the conversion of 2-(4-Aminophenyl)benzothiazoles to their C- and N-hydroxylated derivatives has been linked to their antitumor activities, suggesting the importance of metabolic pathways in their efficacy (Kashiyama et al., 1999).

Mechanisms of Action

The mechanisms underlying the antitumor effects of this compound derivatives involve several pathways, including DNA adduct formation in sensitive tumor cells and the induction of cytochrome P450 enzymes. The generation of DNA adducts has been observed in vitro and in vivo, indicating a direct interaction with DNA that leads to cell death in sensitive tumor cells. This interaction is selective, as demonstrated by the formation of adducts in sensitive cell lines and tumor xenografts without affecting resistant cells or xenografts (Leong et al., 2003).

Pharmaceutical Development

The development of prodrugs and derivatives with enhanced pharmaceutical properties has been a significant focus in the research of this compound. Efforts to improve water solubility, stability, and bioavailability for parenteral administration have led to the synthesis of amino acid conjugates. These prodrugs are designed to be water-soluble and stable, reverting to their active form in vivo to exert their anticancer effects. This approach addresses the formulation challenges associated with the parent compounds and opens the door for clinical evaluation and development (Bradshaw et al., 2002).

Mechanism of Action

Target of Action

It’s known that 2-aminobenzothiazole derivatives have potent pharmacological activities , suggesting they interact with biological targets.

Mode of Action

2-Amino-1,3-benzothiazol-7-ol, like other 2-aminobenzothiazole derivatives, serves as a reactant or a reaction intermediate for affording various fused heterocycles . The NH2 and endocyclic N functions of 2-aminobenzothiazol-7-ol assist reactions with common bis electrophilic reagents to form a diverse fused heterocyclic scaffold .

Biochemical Pathways

It’s known that 2-aminobenzothiazole derivatives have significant roles in synthetic organic chemistry and biological fields due to their potent pharmacological activities .

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335. Precautionary measures such as avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling are recommended.

Future Directions

Benzothiazole and its derivatives have gained popularity due to their prominent medicinal importance. The development of new synthetic methodologies and the study of the pharmacological properties of 2-aminobenzothiazole derivatives are areas of active research.